7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one
Overview
Description
7-(Allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one, also known as Coumarin, is a naturally occurring compound found in many plants. It has been used for medicinal purposes for centuries due to its anti-coagulant and anti-inflammatory properties. In recent years, Coumarin has gained attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one is not fully understood. However, it is believed that 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one exerts its pharmacological effects through various pathways, including inhibition of enzymes, modulation of gene expression, and interaction with cell signaling pathways.
Biochemical and Physiological Effects:
7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has been found to have various biochemical and physiological effects on the body. It has been shown to inhibit the activity of enzymes involved in blood coagulation, reduce inflammation, and induce apoptosis in cancer cells. 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has also been found to have antioxidant properties, which help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has several advantages for lab experiments, including its low cost, easy availability, and high stability. However, 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one. One area of interest is the development of 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one-based drugs for the treatment of various diseases, including cancer, inflammation, and thrombosis. Another area of interest is the use of 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one as a natural pesticide and growth regulator in agriculture. Additionally, further research is needed to understand the mechanism of action of 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one and its potential interactions with other drugs.
Scientific Research Applications
7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and food industry. In medicine, 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has been found to have anti-cancer, anti-inflammatory, and anti-coagulant properties. It has also been used as a diagnostic tool for various diseases. In agriculture, 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one has been used as a natural pesticide and growth regulator. In the food industry, 7-(allyloxy)-4-ethyl-8-methyl-2H-chromen-2-one is used as a flavoring agent.
properties
IUPAC Name |
4-ethyl-8-methyl-7-prop-2-enoxychromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O3/c1-4-8-17-13-7-6-12-11(5-2)9-14(16)18-15(12)10(13)3/h4,6-7,9H,1,5,8H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHHFYJKMBPSDBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)OC2=C1C=CC(=C2C)OCC=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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